N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H24ClN3OS2/c1-15-16(23)8-6-9-17(15)24-19(27)14-29-21-20(18-10-7-13-28-18)25-22(26-21)11-4-2-3-5-12-22/h6-10,13H,2-5,11-12,14H2,1H3,(H,24,27)
• InChI Key: IUDLZDYSRZIEBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC=CS4
• Molecular Formula: C22H24ClN3OS2
• Molecular Weight: 446.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H24ClN3OS2 and its molecular weight is 446.02. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-2-methylphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

CCR8 Antagonists and Respiratory Disease Treatment

One area of research focuses on the development of CCR8 antagonists, which are claimed to be useful in treating chemokine-mediated diseases, particularly respiratory diseases such as asthma, chronic obstructive pulmonary disease (COPD), and rhinitis. These compounds, including derivatives of diazaspiro[5.5]undecane, have shown promise in preclinical studies for their therapeutic potential in managing these conditions (Norman, 2007).

Catalyst-Free Synthesis of Nitrogen-Containing Spiro Heterocycles

Another significant contribution to chemical synthesis is the catalyst-free synthesis of nitrogen-containing spiro heterocycles, such as 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones, through double Michael addition reactions. This method offers a high-yield, short-reaction-time pathway to synthesize structurally complex compounds, which could have implications in the development of new drugs and materials (Aggarwal, Vij, & Khurana, 2014).

Anticancer Activity of Thiazole Derivatives

Research into the anticancer activity of thiazole derivatives, including compounds synthesized from N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, has uncovered potential anticancer agents. These studies aim to identify compounds with selective cytotoxicity against cancer cell lines, contributing to the search for new cancer therapies (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Oxime Derivatives of Heterocyclic Spiro Compounds

The synthesis of oxime derivatives from ketones of heterocyclic spiro compounds, including those with barbituric acid moieties, represents another area of chemical research. These studies provide insights into the chemistry of spiro compounds and contribute to the development of new synthetic methodologies (Rahman, Halim, Ahmed, Akhter, & Romman, 2013).